4-((2,5-Difluorobenzyl)amino)cyclohexan-1-ol

• IUPAC Name: 4-[(2,5-difluorophenyl)methylamino]cyclohexan-1-ol
• InChI: InChI=1S/C13H17F2NO/c14-10-1-6-13(15)9(7-10)8-16-11-2-4-12(17)5-3-11/h1,6-7,11-12,16-17H,2-5,8H2
• InChI Key: ANBJQZYLHKIPRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NCC2=C(C=CC(=C2)F)F)O
• Molecular Formula: C13H17F2NO
• Molecular Weight: 241.28 g/mol

Description

4-((2,5-Difluorobenzyl)amino)cyclohexan-1-ol, also known as DFBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFBA is a cyclohexanol derivative that has a unique molecular structure, which makes it an attractive candidate for various research studies. In

Scientific Research Applications

Chemical Synthesis and Applications

4-((2,5-Difluorobenzyl)amino)cyclohexan-1-ol, although not directly referenced in the literature, belongs to a broader class of compounds with significant scientific interest due to their structural and functional diversity. Research in this area explores various applications ranging from the synthesis of novel organic compounds to their potential biological activities.

One area of interest involves the synthesis of amino acid derivatives and their natural occurrence, as seen in the study of 4-hydroxybenzyl-substituted amino acid derivatives from Gastrodia elata. These compounds, including pyroglutamate derivatives with 4-hydroxybenzyl units and natural products linked via a thioether bond, showcase the versatility of similar structural motifs in natural product synthesis and potential medicinal applications (Guo et al., 2015).

Another critical application is the development of catalytic activities and synthetic methodologies, such as the synthesis of stable cyclic (alkyl)(amino)carbenes and their use in catalysis (Zeng et al., 2009). This research highlights the potential of structurally similar compounds in facilitating diverse chemical transformations, including the preparation of complex heterocyclic structures.

Additionally, the structural elucidation and chemical reactivity of related compounds, like the generation and reactivity of the 4-aminophenyl cation by photolysis of 4-chloroaniline (Guizzardi et al., 2001), provide insights into the mechanistic aspects of chemical reactions involving similar functional groups.